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Compound of Interest

Compound Name:
3-Deoxy-D-manno-2-octulosonic

acid ammonium salt

Cat. No.: B013544 Get Quote

3-Deoxy-D-manno-oct-2-ulopyranosonic acid, commonly known as KDO, is a unique eight-

carbon sugar that is an essential and highly conserved component of the lipopolysaccharide

(LPS) in the outer membrane of most Gram-negative bacteria.[1][2][3] It plays a pivotal role by

forming the connection between the lipid A moiety and the core oligosaccharide of the LPS.[1]

This linkage is crucial for the structural integrity and viability of the bacterial cell.[1] The minimal

essential structure for the survival of many Gram-negative bacteria is Kdo2-lipid A.[4] Given its

indispensable function, the biosynthetic pathway of KDO is a significant and attractive target for

the development of novel antibacterial agents.[5][6] The ammonium salt of KDO, with the CAS

number 103404-70-2, serves as a vital research tool in these endeavors.[5][7]

Physicochemical Properties of KDO Ammonium Salt
The KDO ammonium salt with CAS number 103404-70-2 is a white to off-white solid.[5] A

summary of its key physicochemical properties is presented in the table below.
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Property Value Source(s)

CAS Number 103404-70-2 [5][7][8]

Molecular Formula C8H17NO8 [7][8]

Molecular Weight 255.22 g/mol [7][8]

Appearance White to Off-White Solid [5]

Melting Point 118 °C [8]

Purity ≥97% [9]

Storage Temperature -20°C [9][10][11]

Handling, Storage, and Preparation of Stock
Solutions
Proper handling and storage of KDO ammonium salt are critical to maintain its integrity for

experimental use.

Storage and Handling:
Long-term Storage: The lyophilized powder should be stored at -20°C in a dry environment.

[10][11] For optimal stability, it is recommended to keep the compound under an inert gas

like nitrogen.[8]

Moisture Sensitivity: As an ammonium salt, it may be hygroscopic. It is crucial to store it in a

well-ventilated, dry area to prevent moisture absorption, which can lead to caking and

degradation.[12]

General Precautions: Standard laboratory safety protocols should be followed when handling

this compound.[13]

Preparation of Aqueous Stock Solutions:
Reconstitution: To prepare a stock solution, the lyophilized powder can be reconstituted in

high-purity water.[14]
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Storage of Stock Solutions: The stability of KDO in aqueous solutions for extended periods is

a concern. While specific data for the ammonium salt is not readily available, it is best

practice to prepare fresh solutions for each experiment or to store aliquots at -20°C for a

limited time.[14] Repeated freeze-thaw cycles should be avoided.

The Role of KDO in the Lipopolysaccharide
Biosynthesis Pathway
KDO is synthesized in the cytoplasm of Gram-negative bacteria and is then incorporated into

the growing LPS molecule on the inner membrane. The biosynthesis of KDO and its

subsequent activation and transfer are essential for the formation of a functional outer

membrane.[6] The pathway is a prime target for antibacterial drug design because its inhibition

can compromise the bacterial cell envelope, leading to cell death.[6]

Ribulose 5-Phosphate Arabinose 5-PhosphateIsomerase KDO 8-Phosphate

Kdo-8-P Synthase
(KdsA) KDO

Kdo-8-P Phosphatase
(KdsC) CMP-KDO

CMP-KDO Synthetase
(KdsB)

KDO-Lipid A

KDO Transferase
(WaaA)

Lipid A

KDO2-Lipid A

KDO Transferase
(WaaA) Mature LPSFurther Glycosyltransferases

Click to download full resolution via product page

Caption: Simplified overview of the KDO biosynthesis and incorporation pathway in Gram-

negative bacteria.

Application in Drug Development: Targeting KDO
Biosynthesis
Synthetic analogues of KDO are valuable tools for studying the disruption of bacterial cell wall

biosynthesis, which can lead to the discovery of new antibacterial agents.[5] KDO ammonium

salt is often used as a standard for the quantification of KDO released from LPS or as a

substrate in enzymatic assays targeting the enzymes of the KDO biosynthetic pathway.[10][15]
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Experimental Protocol: Quantification of KDO from
Bacterial Lysates
This protocol describes a colorimetric method for the quantification of KDO, which is a common

application for KDO ammonium salt as a standard. This method is based on the periodate-

thiobarbituric acid reaction.[16]

Materials:
KDO ammonium salt (CAS 103404-70-2) for standard curve

Bacterial cell lysate or purified LPS sample

Sulfuric acid (H₂SO₄), 0.25 N

Periodic acid (H₅IO₆), 40 mM in 0.125 N H₂SO₄

Sodium arsenite (NaAsO₂), 2% in 0.5 N HCl

Thiobarbituric acid (TBA), 0.3%, pH 2.0

Dimethyl sulfoxide (DMSO)

Spectrophotometer

Procedure:
Standard Curve Preparation:

1. Prepare a stock solution of KDO ammonium salt in water (e.g., 1 mg/mL).

2. Create a series of dilutions to generate standards ranging from approximately 5 to 100

µg/mL.

Sample Preparation:

1. Hydrolyze the bacterial cell lysate or purified LPS sample in 0.25 N H₂SO₄ at 100°C for 20

minutes to release KDO.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://bio-protocol.org/en/bpdetail?id=1688&type=0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Centrifuge the hydrolyzed sample to pellet any debris. The supernatant contains the

released KDO.

Colorimetric Reaction:

1. To 100 µL of each standard and sample supernatant in a microcentrifuge tube, add 50 µL

of periodic acid solution.

2. Incubate at room temperature for 30 minutes.

3. Add 100 µL of sodium arsenite solution and mix until the yellow-brown color disappears.

4. Add 500 µL of TBA solution and incubate in a boiling water bath for 10 minutes. A pink to

red color will develop.

5. Cool the tubes on ice for 5 minutes.

6. Add 200 µL of DMSO to stabilize the color.

Measurement:

1. Measure the absorbance of the standards and samples at 548 nm using a

spectrophotometer.

2. Plot the absorbance of the standards versus their concentration to generate a standard

curve.

3. Determine the concentration of KDO in the samples by interpolating their absorbance

values on the standard curve.
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Caption: Workflow for the colorimetric quantification of KDO.
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Conclusion
KDO ammonium salt (CAS 103404-70-2) is an indispensable tool for researchers in the fields

of microbiology, biochemistry, and drug development. Its role as a fundamental component of

the outer membrane of Gram-negative bacteria makes it and its biosynthetic pathway a critical

area of study for the development of new antibacterial therapies. Understanding its properties,

handling requirements, and applications is essential for leveraging this compound to its full

potential in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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